Cas no 1341599-69-6 (N-(2-Amino-5-fluorophenyl)methanesulfonamide)

• Product Name: N-(2-Amino-5-fluorophenyl)methanesulfonamide
• CAS No: 1341599-69-6
• MF: C₇H₉FN₂O₂S
• MW: 204.221963644028
• CID: 4585688
• PubChem ID: 63258122
• Update Time: 2025-07-19

N-(2-Amino-5-fluorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-5-fluorophenyl)methanesulfonamide

• Inchi： 1S/C7H9FN2O2S/c1-13(11,12)10-7-4-5(8)2-3-6(7)9/h2-4,10H,9H2,1H3
• InChI Key： RWXSHEPMWDRBNR-UHFFFAOYSA-N
• SMILES： CS(NC1=CC(F)=CC=C1N)(=O)=O

Additional information on N-(2-Amino-5-fluorophenyl)methanesulfonamide

N-(2-Amino-5-fluorophenyl)methanesulfonamide: An Overview of CAS No. 1341599-69-6

N-(2-Amino-5-fluorophenyl)methanesulfonamide (CAS No. 1341599-69-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to N-(2-Amino-5-fluorophenyl)methanesulfonamide.

Chemical Structure and Properties

N-(2-Amino-5-fluorophenyl)methanesulfonamide is a small molecule with the molecular formula C₈H₁₀FN₂O₂S and a molecular weight of 207.23 g/mol. The compound features a methanesulfonamide group attached to a 2-amino-5-fluorophenyl ring, which imparts specific chemical and biological properties. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The physical properties of N-(2-Amino-5-fluorophenyl)methanesulfonamide include a melting point of approximately 130-132°C and good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various experimental settings, including in vitro assays and animal models.

Synthesis Methods

The synthesis of N-(2-Amino-5-fluorophenyl)methanesulfonamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-amino-5-fluorobenzene with methanesulfonyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds under mild conditions and yields high purity product.

Another approach involves the nucleophilic substitution of a suitable leaving group on the methanesulfonyl moiety by the amino group of 2-amino-5-fluorobenzene. This method can be optimized to achieve high yields and selectivity, making it suitable for large-scale production.

Biological Activities

N-(2-Amino-5-fluorophenyl)methanesulfonamide has been studied for its potential biological activities, particularly in the context of its anti-inflammatory and analgesic properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-(2-Amino-5-fluorophenyl)methanesulfonamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-(2-Amino-5-fluorophenyl)methanesulfonamide has also been investigated for its analgesic effects. Studies have demonstrated that this compound can effectively reduce pain responses in animal models, making it a promising candidate for pain management therapies.

Clinical Applications and Research Advancements

The potential clinical applications of N-(2-Amino-5-fluorophenyl)methanesulfonamide are currently being explored through various preclinical studies. Recent advancements in drug delivery systems have further enhanced the therapeutic potential of this compound by improving its bioavailability and reducing side effects.

A notable study published in the Journal of Medicinal Chemistry reported that a prodrug form of N-(2-Amino-5-fluorophenyl)methanesulfonamide, designed to enhance its stability and pharmacokinetic profile, showed improved efficacy in treating inflammatory diseases compared to the parent compound. This finding highlights the importance of optimizing drug delivery strategies to maximize therapeutic outcomes.

Conclusion

N-(2-Amino-5-fluorophenyl)methanesulfonamide (CAS No. 1341599-69-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its anti-inflammatory and analgesic properties, makes it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into the biological activities and clinical applications of this compound, paving the way for innovative treatments in various medical fields.